Cas no 498582-49-3 (Methanone, [1,3-phenylenebis(1H-benzimidazole-2,5-diyl)]bis[phenyl-)

Methanone, [1,3-phenylenebis(1H-benzimidazole-2,5-diyl)]bis[phenyl- structure
498582-49-3 structure
Product Name:Methanone, [1,3-phenylenebis(1H-benzimidazole-2,5-diyl)]bis[phenyl-
CAS No:498582-49-3
MF:C34H22N4O2
MW:518.5640873909
CID:1538270
Update Time:2024-08-24

Methanone, [1,3-phenylenebis(1H-benzimidazole-2,5-diyl)]bis[phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [1,3-phenylenebis(1H-benzimidazole-2,5-diyl)]bis[phenyl-
    • Methanone, [1,3-phenylenebis(1H-benzimidazole-2,5-diyl)]bis[phenyl- (9CI)
    • Inchi: 1S/C34H22N4O2/c39-31(21-8-3-1-4-9-21)23-14-16-27-29(19-23)37-33(35-27)25-12-7-13-26(18-25)34-36-28-17-15-24(20-30(28)38-34)32(40)22-10-5-2-6-11-22/h1-20H,(H,35,37)(H,36,38)
    • InChI Key: FDSGFAYPTKUZMP-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(C1=CC=C2N=C(C3C=CC=C(C4=NC5=CC=C(C=C5N4)C(C4C=CC=CC=4)=O)C=3)NC2=C1)=O

Computed Properties

  • Exact Mass: 518.17446

Experimental Properties

  • Density: 1.338±0.06 g/cm3(Predicted)
  • Melting Point: 178 °C
  • Boiling Point: 824.6±75.0 °C(Predicted)
  • PSA: 91.5
  • pka: 9.86±0.10(Predicted)

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